Chromium nickel oxide (Cr2NiO4)

• IUPAC Name: chromium(3+);nickel(2+);oxygen(2-)
• InChI: InChI=1S/2Cr.2Ni.5O/q2*+3;2*+2;5*-2
• InChI Key: YERTVHOYMUIKKD-UHFFFAOYSA-N
• Canonical SMILES: [O-2].[O-2].[O-2].[O-2].[O-2].[Cr+3].[Cr+3].[Ni+2].[Ni+2]
• Molecular Formula: Cr2Ni2O5
• Molecular Weight: 301.38 g/mol
• CAS No.: 12018-18-7

Description

Chromium nickel oxide (Cr2NiO4) is an inorganic compound that belongs to the class of mixed metal oxidesThis compound is characterized by its unique crystalline structure and its ability to exhibit various oxidation states, making it a subject of interest in materials science and catalysis .

Mechanism of Action

Target of Action

Chromium Nickel Oxide (Cr2NiO4) primarily targets dyes in water . It is used in the selective removal of dyes from water, making it a crucial component in environmental remediation efforts .

Mode of Action

The compound interacts with its targets through a process known as adsorption . The synthesized materials, such as Chromium Nickel Oxide nanoparticles (Cr/NiONPs), are applied to remove dyes from solutions . The adsorption characteristics of the NiONPs and Cr/NiONPs correspond well with the pseudo‐second‐order kinetic model .

Pharmacokinetics

It’s known that the compound is insoluble in water but soluble in hydrochloric acid . This solubility profile may influence its bioavailability and distribution in the environment.

Result of Action

The primary result of Chromium Nickel Oxide’s action is the removal of dyes from water . The compound achieves up to 99.9% removal of dyes after 1 hour . This high efficiency makes it a valuable tool in environmental cleanup efforts.

Action Environment

The action of Chromium Nickel Oxide (Cr2NiO4) is influenced by various environmental factors. For instance, the compound’s efficacy in removing dyes from water can be affected by the pH of the water . Additionally, the compound’s stability and action may be influenced by temperature, as it can withstand temperatures up to 1000°C .

Preparation Methods

Synthetic Routes and Reaction Conditions

Chromium nickel oxide can be synthesized through several methods, including solid-state reactions, sol-gel processes, and co-precipitation techniques. One common method involves the solid-state reaction of chromium(III) oxide (Cr2O3) and nickel(II) oxide (NiO) at high temperatures. The reaction typically occurs at temperatures ranging from 800°C to 1000°C, resulting in the formation of Cr2NiO4 .

Industrial Production Methods

In industrial settings, the production of chromium nickel oxide often involves the co-precipitation method. This process includes the precipitation of chromium and nickel hydroxides from their respective nitrate solutions, followed by calcination at high temperatures to yield the desired oxide. This method is favored for its cost-effectiveness and scalability .

Chemical Reactions Analysis

Types of Reactions

Chromium nickel oxide undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. It is known to participate in redox reactions due to the variable oxidation states of chromium and nickel.

Common Reagents and Conditions

Oxidation: Chromium nickel oxide can be oxidized using strong oxidizing agents such as potassium permanganate (KMnO4) or hydrogen peroxide (H2O2) under acidic conditions.

Reduction: Reduction reactions can be carried out using reducing agents like hydrogen gas (H2) or sodium borohydride (NaBH4) under controlled conditions.

Substitution: Substitution reactions often involve the replacement of oxygen atoms with other anions, such as sulfide (S2-) or chloride (Cl-), under specific conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation reactions may yield higher oxidation state compounds, while reduction reactions typically produce lower oxidation state species .

Scientific Research Applications

Chromium nickel oxide has a wide range of applications in scientific research due to its unique properties:

Catalysis: It is used as a catalyst in various chemical reactions, including the oxidation of hydrocarbons and the reduction of nitrogen oxides.

Materials Science: The compound is studied for its potential use in high-temperature materials and coatings due to its thermal stability and resistance to oxidation.

Electronics: Chromium nickel oxide is explored for its applications in electronic devices, such as sensors and capacitors, due to its electrical conductivity and dielectric properties.

Environmental Science: It is used in environmental applications, such as the removal of pollutants from water and air, due to its catalytic properties.

Comparison with Similar Compounds

Chromium nickel oxide can be compared with other mixed metal oxides, such as:

Chromium(III) oxide (Cr2O3): Known for its use as a pigment and in refractory materials.

Nickel(II) oxide (NiO): Used in battery electrodes and as a catalyst in various chemical reactions.

Cobalt(II,III) oxide (Co3O4): Used in electrochemical applications and as a catalyst in oxidation reactions.

Chromium nickel oxide is unique due to its combination of chromium and nickel, which imparts distinct catalytic and electronic properties that are not observed in the individual oxides .